5-Ethyl-6-methyl-3-((2-benzofurano)ethyl)-2-pyridinone
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Description
5-Ethyl-6-methyl-3-((2-benzofurano)ethyl)-2-pyridinone is a substituted 2-pyridinone derivative characterized by a benzofuran-ethyl group at position 3, alongside ethyl and methyl substituents at positions 5 and 6, respectively. The 2-pyridinone scaffold is a privileged structure in medicinal chemistry due to its presence in bioactive alkaloids and synthetic pharmaceuticals . Its synthesis likely employs methodologies such as the Blaise reaction, which enables efficient one-pot conversion of nitriles to 2-pyridinones via vinyl zinc bromide intermediates and intramolecular cyclization .
Properties
CAS No. |
135525-73-4 |
|---|---|
Molecular Formula |
C18H19NO2 |
Molecular Weight |
281.3 g/mol |
IUPAC Name |
3-[2-(1-benzofuran-2-yl)ethyl]-5-ethyl-6-methyl-1H-pyridin-2-one |
InChI |
InChI=1S/C18H19NO2/c1-3-13-10-15(18(20)19-12(13)2)8-9-16-11-14-6-4-5-7-17(14)21-16/h4-7,10-11H,3,8-9H2,1-2H3,(H,19,20) |
InChI Key |
SJASAUDWUFJISL-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=C(NC(=O)C(=C1)CCC2=CC3=CC=CC=C3O2)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Variations
The structural diversity of 2-pyridinone derivatives arises from substitutions at positions 3, 5, and 5. Below is a comparative analysis of key analogs:
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